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Compound of Interest

Compound Name: 7-Amino-2-methylquinolin-8-ol

CAS No.: 738523-55-2

Cat. No.: B3281620

Get Quote

7-amino-2-methylquinolin-8-ol is a substituted quinoline derivative. The quinoline ring system

is a foundational scaffold in medicinal chemistry and materials science, valued for its presence

in numerous pharmaceuticals and its metal-chelating properties. As with any novel or sparsely

documented chemical entity, establishing a robust safety and handling protocol is paramount

for the protection of researchers and the integrity of experimental outcomes.

Direct, comprehensive toxicological data for 7-amino-2-methylquinolin-8-ol is not readily

available in published literature or regulatory databases. Therefore, this guide adopts a

precautionary principle, constructing a safety and toxicity profile through a rigorous analysis of

structurally analogous compounds. By examining the known hazards of molecules sharing its

core functional groups—specifically the 8-hydroxyquinoline, aminoquinoline, and

methylquinoline moieties—we can infer a reliable set of handling protocols and anticipate

potential toxicological effects. This document is intended for researchers, chemists, and drug

development professionals who may synthesize or handle this compound.

Part 1: Hazard Assessment through Structural
Analogy
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The toxicological profile of a compound is intrinsically linked to its chemical structure. The

functional groups and core scaffold of 7-amino-2-methylquinolin-8-ol each contribute to its

potential biological activity and associated hazards. We will deconstruct the molecule and

examine data from its closest structural relatives to build a comprehensive hazard profile.

The primary analogs for this assessment are:

8-Hydroxyquinoline: Shares the critical chelating 8-hydroxyquinoline core.

Quinoline: The parent heterocyclic scaffold.

Aminoquinolines (e.g., 7-Aminoquinoline, 8-Aminoquinoline): Inform on the effects of the

amino group.

Methylquinolines (e.g., 2-Methylquinoline): Inform on the effects of the methyl group.

Isomers (e.g., 2-Amino-8-quinolinol, 2-Methyl-8-quinolinamine): Provide insight into the

influence of substituent positioning.

Diagram: Structural Relationship to Key Analogs
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Caption: Structural relationship of the target compound to key analogs.

Inferred Hazard Identification and GHS Classification
Based on the documented hazards of its analogs, 7-amino-2-methylquinolin-8-ol should be

handled as a substance with multiple potential hazards. The following table synthesizes the

GHS classifications from related compounds to establish a conservative, inferred classification

for the target molecule.
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Hazard Class
Inferred Classification for
7-amino-2-methylquinolin-
8-ol

Rationale Based on
Structural Analogs

Acute Toxicity, Oral
Category 4: Harmful if

swallowed

8-Hydroxyquinoline and 2-

Methyl-8-quinolinamine are

classified as harmful if

swallowed.[1][2][3] 7-

Aminoquinoline is also an

acute oral toxicant.[4]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation

7-Aminoquinoline and 2-

Amino-8-quinolinol are known

skin irritants.[4][5] The parent

compound, quinoline, is also

classified as a skin irritant.[6]

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage

This is the most conservative

and critical classification. 8-

Hydroxyquinoline and 2-

Methyl-8-quinolinamine are

known to cause serious eye

damage.[1][2] Other analogs

like 7-aminoquinoline cause

serious eye irritation.[4][7]

Respiratory/Skin Sensitization
Category 1: May cause an

allergic skin reaction

8-Hydroxyquinoline is a known

skin sensitizer.[1][3]

Germ Cell Mutagenicity
Suspected of causing genetic

defects

The parent quinoline scaffold is

classified as a Category 3

mutagen, indicating a possible

risk of irreversible effects.[6]

Carcinogenicity Suspected of causing cancer Quinoline is classified as a

Category 2 carcinogen.[6]

While 8-hydroxyquinoline is not

classifiable (IARC Group 3),

the potential risk from the core
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scaffold cannot be dismissed.

[1]

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child

8-Hydroxyquinoline is

classified as a reproductive

toxicant.[1]

Hazard to the Aquatic

Environment

Very toxic to aquatic life with

long lasting effects

This hazard is documented for

8-Hydroxyquinoline.[8]

Part 2: Toxicological Profile
Mechanisms of Toxicity (Inferred)
The toxicity of 7-amino-2-methylquinolin-8-ol is likely multifactorial, stemming from the

combined properties of its functional groups.

Metal Chelation: The 8-hydroxyquinoline moiety is a powerful bidentate chelating agent,

capable of binding to essential metal ions (e.g., Fe²⁺, Cu²⁺, Zn²⁺). This sequestration can

disrupt the function of metalloenzymes and interfere with critical biological processes.

DNA Interaction: The planar quinoline ring system has the potential to intercalate with DNA,

which may be the basis for the mutagenicity and carcinogenicity observed in the parent

quinoline compound.[6]

Metabolic Activation: Aromatic amines can be metabolically activated in the liver to form

reactive intermediates that can bind covalently to proteins and nucleic acids, leading to

cellular damage and toxicity.

Hematotoxicity: 8-aminoquinolines as a class are known to cause hemolytic anemia in

individuals with glucose-6-phosphate dehydrogenase (G6PD) deficiency.[9] This is a critical

consideration for any downstream therapeutic development.

Toxicological Endpoints
Acute Effects: Upon single exposure, the primary risks are severe eye damage and irritation

to the skin and respiratory tract.[1][2][5] Ingestion may be harmful, leading to systemic

effects.[1][4]
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Chronic Effects: Repeated or long-term exposure carries more severe risks. The potential for

skin sensitization from 8-hydroxyquinoline suggests a risk of developing allergic contact

dermatitis.[1][3] The most significant long-term concerns are the potential for mutagenicity,

carcinogenicity, and reproductive toxicity, primarily inferred from the quinoline and 8-

hydroxyquinoline scaffolds.[1][6]

Part 3: Standard Operating Procedure (SOP) for
Safe Handling
Given the inferred hazardous nature of this compound, a strict and detailed handling protocol is

mandatory. The following procedures are designed to mitigate risks from all potential routes of

exposure.

Engineering Controls & Work Area Preparation
Primary Control: All handling of 7-amino-2-methylquinolin-8-ol, including weighing,

transfers, and solution preparation, MUST be conducted in a certified chemical fume hood to

prevent inhalation of airborne particles.[8][10]

Emergency Readiness: Verify that a functional and unobstructed safety shower and eyewash

station are located in close proximity to the workstation before beginning any work.[8][10]

Designated Area: Cordon off and clearly label a specific area within the fume hood for

handling this compound to prevent cross-contamination.

Required Personal Protective Equipment (PPE)
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PPE Category Specification and Rationale

Eye Protection

Chemical safety goggles or a full-face shield are

mandatory. Standard safety glasses are

insufficient due to the high risk of severe eye

damage.[8]

Hand Protection

Chemical-resistant nitrile or neoprene gloves

are required. Double-gloving is recommended.

Inspect gloves for any defects before use and

change them immediately if contamination is

suspected.[10]

Body Protection

A flame-resistant lab coat must be worn and

fully fastened. For procedures with a higher risk

of splashing, a chemical-resistant apron should

be worn over the lab coat.[10]

Respiratory Protection

If there is any risk of dust generation outside of

a fume hood, a NIOSH-approved respirator with

a particulate filter (e.g., N95 or P100) is

required.[8]

Step-by-Step Experimental Workflow
The following workflow diagram illustrates the mandatory sequence of operations for safely

handling the compound from receipt to disposal.
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Preparation

Handling (Inside Fume Hood)

Cleanup & Disposal

1. Verify Fume Hood
& Emergency Equipment

2. Don Full PPE
(Double Gloves, Goggles, Lab Coat)

3. Designate & Prepare
Work Surface

4. Weigh Solid Using
Spatula (No Pouring)

5. Slowly Add Solid
to Solvent

6. Cap All Containers
Immediately

7. Decontaminate Work Surface
& Equipment

8. Dispose of All Waste
in Labeled Hazardous

Waste Container

9. Doff PPE Correctly
(Gloves First)

10. Wash Hands Thoroughly
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Caption: Safe handling workflow for 7-amino-2-methylquinolin-8-ol.
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Spill and Waste Management
Spill Response:

Evacuate personnel from the immediate area.

Wearing full PPE, cover the spill with an absorbent material (e.g., vermiculite or sand).

Carefully sweep the material into a designated hazardous waste container. Avoid creating

dust.

Decontaminate the area with an appropriate solvent followed by soap and water.

Waste Disposal: All contaminated materials, including gloves, weigh paper, and absorbent

pads, must be disposed of as hazardous chemical waste.[8] The container must be sealed,

clearly labeled, and disposed of according to institutional and local regulations.

Part 4: Emergency and First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[7][8]

Skin Contact

Remove all contaminated clothing. Immediately

wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation or

a rash occurs, seek medical attention.[4][8]

Inhalation

Move the victim to fresh air. If breathing is

difficult or they are not breathing, provide

artificial respiration. Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the victim is conscious and alert, give 2-

4 cupfuls of water to drink. Call a poison control

center or seek immediate medical attention.[8]

Conclusion
While 7-amino-2-methylquinolin-8-ol lacks specific toxicological studies, a comprehensive

analysis of its structural analogs provides a clear and compelling case for handling it as a

hazardous substance. The primary risks include severe eye damage, skin irritation and

sensitization, and potential for long-term effects such as mutagenicity and reproductive toxicity.

Adherence to the stringent engineering controls, personal protective equipment standards, and

handling protocols outlined in this guide is essential for ensuring the safety of all laboratory

personnel. Until direct toxicological data becomes available, this precautionary, evidence-based

approach remains the most responsible method for managing the risks associated with this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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